(Z)-methyl 2-(3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate

• IUPAC Name: methyl 2-[3-[(Z)-(6-ethoxy-3-oxo-1-benzofuran-2-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C20H18O6/c1-3-24-15-7-8-16-17(11-15)26-18(20(16)22)10-13-5-4-6-14(9-13)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3/b18-10-
• InChI Key: IWPOSWDXJOBWCP-ZDLGFXPLSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)OCC(=O)OC)O2
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)OCC(=O)OC)/O2
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

(Z)-methyl 2-(3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate, also known as EOMF, is a synthetic compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of derivatives similar to “(Z)-methyl 2-(3-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate” have been synthesized and characterized by various spectral methods. These compounds were tested for their antimicrobial activity, showcasing the potential application of such chemicals in developing new antimicrobial agents (S. Pervaram et al., 2018).

Metal Ion Detection and Cellular Imaging

Derivatives of the compound have been investigated for their spectrum diversity when interacting with various metal cations. Specific derivatives have shown remarkable specificity in chelating Zn+2 ions, highlighting their potential use in metal ion sensing and cellular imaging applications (W. Hong et al., 2012).

Catalysis and Organic Synthesis

The utility of similar compounds in organic synthesis has been explored, particularly in the intramolecular carboalkoxylation reactions catalyzed by platinum-olefin catalyst systems. This research demonstrates the compound's relevance in facilitating the synthesis of complex organic molecules with controlled isomer selectivity (I. Nakamura et al., 2008).

Herbicidal Activity

Isomers of compounds structurally related to “this compound” have been synthesized and tested for their herbicidal activity. These studies contribute to the development of new herbicides, showcasing the agricultural applications of such chemicals (Yoshiharu Hayashi et al., 1990).

Anti-inflammatory Potential

Investigations into new chemical constituents from natural sources have identified compounds with structures akin to the target compound, revealing significant anti-inflammatory potential. This opens avenues for the development of novel anti-inflammatory drugs (Zulfa Nooreen et al., 2019).